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For Researchers, Scientists, and Drug Development Professionals

Abstract
Destruxin A, a cyclic hexadepsipeptide produced by the entomopathogenic fungus

Metarhizium anisopliae, has garnered significant interest for its potent insecticidal, antiviral, and

anticancer properties. This technical guide provides a comprehensive overview of the

molecular characteristics of Destruxin A, including its molecular formula and CAS number. It

further delves into the mechanisms underlying its biological activities, supported by

experimental data and detailed protocols. Key signaling pathways affected by Destruxin A are

elucidated through structured diagrams, offering a visual representation of its mode of action.

Core Molecular and Chemical Properties
Destruxin A is a well-characterized mycotoxin with the following molecular identifiers and

chemical properties.
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Property Value Reference

Molecular Formula C₂₉H₄₇N₅O₇ [1][2][3][4]

CAS Number 6686-70-0 [1][2][3][4]

Molecular Weight 577.71 g/mol [1][2][4]

Appearance Powder [3]

Solubility
Soluble in Acetonitrile, DMF,

DMSO
[3]

Biological Activities and Mechanisms of Action
Destruxin A exhibits a range of biological effects, primarily centered around its insecticidal,

immunosuppressive, and anticancer activities. The underlying mechanisms are multifaceted,

often involving the disruption of cellular homeostasis and key signaling pathways.

Insecticidal Activity
The insecticidal properties of Destruxin A are a primary focus of research. It acts as a potent

toxin to a variety of insect species.

Mechanism of Action:

The insecticidal action of Destruxin A is largely attributed to its ability to disrupt calcium

homeostasis in insect cells. This disruption leads to a cascade of events culminating in

paralysis and death.

Calcium Channel Modulation: Destruxin A is known to affect calcium channels in insect

muscle and nerve cells, leading to an influx of Ca²⁺ ions.[5] This uncontrolled increase in

intracellular calcium disrupts normal cellular functions.

Mitochondrial Dysfunction: The overload of cytosolic calcium can lead to mitochondrial

damage, impairing energy production and triggering apoptotic pathways.

Immune Suppression: Destruxin A can suppress the insect's innate immune system, making

it more susceptible to fungal infection and other pathogens.[6][7] It achieves this by reducing
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the expression of antimicrobial peptides.[6][7]

Experimental Workflow: Assessing Insecticidal Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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